Cas no 153813-69-5 (methyl 4-formyl-3-nitro-benzoate)

• Product Name: methyl 4-formyl-3-nitro-benzoate
• CAS No: 153813-69-5
• MF: C₉H₇NO₅
• MW: 209.155582666397
• MDL: MFCD04039968
• CID: 106345
• PubChem ID: 3457222
• Update Time: 2025-04-18

methyl 4-formyl-3-nitro-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-formyl-3-nitrobenzoate
• METHYL 4-FORMYL-3-NITROBENZOATE 97
• 2-phenylquinoline-7-carbaldehyde
• Benzoic acid,4-formyl-3-nitro-, methyl ester
• 4-Formyl-3-nitrobenzoic Acid Methyl Ester
• 4-Methoxycarbonyl-2-nitrobenzaldehyde
• 4-FORMYL-3-NITROMETHYLBENZOATE4-FORMYL-3-NITROBENZOIC ACID METHYL ESTER
• METHYL 4-FORMYL-3-NITROBENZOATE 97
• Methyl 4-forMyl-3-nitrobenzoate 97%
• Methyl 4-formyl-3-nitro-benzoate
• methyl4-formyl-3-nitrobenzoate
• 4-formyl-3-nitro-benzoic acid methyl ester
• Benzoic acid, 4-formyl-3-nitro-, methyl ester
• 4-Formyl-3-nitromethylbenzoate
• methyl-4-formyl-3-nitrobenzoate
• WGOOPYYIMZJWMA-UHFFFAOYSA-N
• BCP26998
• STL555998
• BBL102199
• Methyl 4-formyl-3-nitrobenzoate, 97%
• MFCD04039968
• FT-0725949
• CS-M1229
• DTXSID40392658
• EN300-258504
• 4-(Methoxycarbonyl)-2-nitrobenzaldehyde
• SY047864
• AM20030047
• 153813-69-5
• AKOS015852151
• SCHEMBL192836
• A15259
• AS-19156
• J-009049
• M3198
• Z1509634623
• DB-001054
• methyl 4-formyl-3-nitro-benzoate

• MDL： MFCD04039968
• Inchi： 1S/C9H7NO5/c1-15-9(12)6-2-3-7(5-11)8(4-6)10(13)14/h2-5H,1H3
• InChI Key： WGOOPYYIMZJWMA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C=O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.03200
• Monoisotopic Mass: 209.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 89.2

Experimental Properties

• Color/Form: solid
• Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62.0 to 66.0 deg-C
• Boiling Point: 380°C at 760 mmHg
• Flash Point: 190.2±27.1 °C
• Refractive Index: 1.596
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 89.19000
• LogP: 1.71710
• Sensitiveness: Sensitive to air
• Solubility: Not determined

methyl 4-formyl-3-nitro-benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives